![molecular formula C22H32N4O4 B2811309 N1-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide CAS No. 922067-76-3](/img/structure/B2811309.png)
N1-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
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Description
N1-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H32N4O4 and its molecular weight is 416.522. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One area of research focuses on the synthesis and characterization of novel compounds with potential biological activity. For instance, studies on the synthesis of morpholine-based ligands and their competitive NMR studies provide insights into the stability and thermodynamic information of complexes formed with metal ions, which could be relevant for understanding the interactions of complex molecules like "N1-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide" (Rezaeivala et al., 2021). Similarly, research on the synthesis of heterocyclic derivatives from 1-amino-2-methylindoline highlights the potential for creating antihypertension drugs, indicating the pharmaceutical relevance of indoline derivatives (Peyrot et al., 2001).
Pharmacological Applications
Another research direction explores the pharmacological applications of compounds with similar structural features. For example, studies on novel acid-catalyzed rearrangement for the synthesis of oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides offer a methodology that could be applicable to synthesizing and exploring the bioactivity of compounds like "this compound" (Mamedov et al., 2016).
Biological and Chemical Studies
There's also significant interest in the biological and chemical properties of complex molecules. Research on the blockade of orexin-1 receptors to attenuate stress-induced hyperarousal without hypnotic effects, for example, showcases the potential therapeutic applications of receptor antagonists, a category to which complex molecules like the one could belong, pending further research (Bonaventure et al., 2015).
properties
IUPAC Name |
N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-N-(oxolan-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O4/c1-25-7-6-17-13-16(4-5-19(17)25)20(26-8-11-29-12-9-26)15-24-22(28)21(27)23-14-18-3-2-10-30-18/h4-5,13,18,20H,2-3,6-12,14-15H2,1H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRATWNNQPJACCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3CCCO3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.